N-(2-bromophenyl)-2-[[2-(2,6-dimethylanilino)-2-oxoethyl]-methylamino]acetamide

• Molecular Formula: C19H22BrN3O2
• Molecular Weight: 404.3 g/mol
• IUPAC Name: N-(2-bromophenyl)-2-[[2-(2,6-dimethylanilino)-2-oxoethyl]-methylamino]acetamide
• InChI: InChI=1S/C19H22BrN3O2/c1-13-7-6-8-14(2)19(13)22-18(25)12-23(3)11-17(24)21-16-10-5-4-9-15(16)20/h4-10H,11-12H2,1-3H3,(H,21,24)(H,22,25)
• InChI Key: FBXVTQQKABKSGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN(C)CC(=O)NC2=CC=CC=C2Br

Description

N-(2-bromophenyl)-2-[[2-(2,6-dimethylanilino)-2-oxoethyl]-methylamino]acetamide is an amino acid amide.

Scientific Research Applications

Synthesis and Structural Elucidation

N-(2-bromophenyl)-2-[[2-(2,6-dimethylanilino)-2-oxoethyl]-methylamino]acetamide's synthesis and structural elucidation have been explored in various studies. For instance, the synthesis and in vitro antitumor activity of related thiophene analogues have been examined, highlighting the compound's potential in cancer research (R. Forsch, Joel E. Wright, A. Rosowsky, 2002). Additionally, microwave-assisted synthesis methods have been used to produce derivatives of this compound, demonstrating its versatility in chemical synthesis (Mohamed Ghazzali, A. El‐Faham, A. Abdel-Megeed, K. Al-farhan, 2012).

Antimicrobial and Hemolytic Activity

Some studies have focused on the antimicrobial and hemolytic activities of derivatives of this compound. For example, research on 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives has shown potential for antimicrobial applications (Samreen Gul, Aziz‐ur‐Rehman, M. Abbasi, K. Khan, K. Nafeesa, A. Siddiqa, M. Akhtar, M. Shahid, Zinayyera Subhani, 2017).

Biological Screening

The compound and its derivatives have also been subject to biological screening. Studies have examined their effects on enzymes like butyrylcholinesterase, acetylcholinesterase, and lipoxygenase, indicating potential uses in biochemical and pharmacological research (S. Z. Siddiqui, A. Rehman, M. Abbasi, N. Abbas, K. Khan, M. Ashraf, S. Ejaz, 2013).

Pharmacological Applications

Pharmacological assessments of acetamide derivatives, including this compound, have been carried out to explore their potential as cytotoxic, anti-inflammatory, analgesic, and antipyretic agents (P. Rani, D. Pal, R. Hegde, S. R. Hashim, 2016).